Cas no 9003-97-8 (Polycarbophil)

• Product Name: Polycarbophil
• CAS No: 9003-97-8
• MF: C₁₁H₉N₃O₂^.Na+
• MW: 238.19786
• CID: 48167
• Update Time: 2025-07-22

Polycarbophil Chemical and Physical Properties

Names and Identifiers

• Polycarbophil
• Calcium polycarbophil
• CALCIUM POLYCARBOPHIL, USP 30
• CARBOPOLEX55
• Carbofil
• Policarbofila
• polycarbophil calcium
• Policarbofila [inn-spanish]
• Polyacrylic acid calcium salt cross-linked with divinyl glycol

• Inchi： InChI=1S/C11H9N3O2.Na/c15-8-4-5-9(10(16)7-8)13-14-11-3-1-2-6-12-11;/h1-7,16H,(H,12,14);/q;+1/b13-9-;
• InChI Key： QWZUIMCIEOCSJF-CHHCPSLASA-N
• SMILES： [Na+].O=C1C=C/C(=N/NC2=CC=CC=N2)/C(O)=C1

Experimental Properties

• Solubility: Polycarbophil polymers do not dissolve in water but can swell in water to around 1000 times their original volume (and ten times their original diameter) to form gels when exposed to a pH environment above 4–6. Since the pKa of these polymers is 6.0±0.5, the carboxylate groups on the polymer backbone ionize, resulting in electrostatic repulsion between the negative particles, which extends the molecule, adding to the swelling of the polymer.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines